Cas no 727694-64-6 (3-(4-chloro-3-methylphenyl)aminopropanenitrile)

• Product Name: 3-(4-chloro-3-methylphenyl)aminopropanenitrile
• CAS No: 727694-64-6
• Molecular Formula: C₁₀H₁₁ClN₂
• Molecular Weight: 194.660741090775
• CID: 5712457
• PubChem ID: 3555171

3-(4-chloro-3-methylphenyl)aminopropanenitrile Properties

Names and Identifiers

• Propanenitrile, 3-[(4-chloro-3-methylphenyl)amino]-
• 3-(4-chloro-3-methylanilino)propanenitrile
• HMS1757K09
• AKOS023536974
• EN300-06861
• CS-0220517
• 3-[(4-chloro-3-methylphenyl)amino]propanenitrile
• 727694-64-6
• Z56938003

• InChIKey： KIOJOCJCZLFRCQ-UHFFFAOYSA-N
• Inchi： 1S/C10H11ClN2/c1-8-7-9(3-4-10(8)11)13-6-2-5-12/h3-4,7,13H,2,6H2,1H3
• SMILES： ClC1C=CC(=CC=1C)NCCC#N

Computed Properties

• Exact Mass: 194.0610761g/mol
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 3
• Monoisotopic Mass: 194.0610761g/mol
• Heavy Atom Count: 13
• Complexity: 196
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 3.7
• Topological Polar Surface Area: 35.8Ų

Experimental Properties

• Boiling Point: 390.7±32.0 °C(Predicted)
• pka: 3.23±0.50(Predicted)
• Density: 1.190±0.06 g/cm3(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Toluenes Aminotoluenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Aminotoluenes